Cas no 2138536-99-7 (3-(3-Chloro-3,3-difluoropropyl)-4,4-dimethylcyclohexan-1-amine)

• Product Name: 3-(3-Chloro-3,3-difluoropropyl)-4,4-dimethylcyclohexan-1-amine
• CAS No: 2138536-99-7
• MF: C₁₁H₂₀ClF₂N
• MW: 239.733009338379
• CID: 6415011
• PubChem ID: 165861404
• Update Time: 2025-06-13

3-(3-Chloro-3,3-difluoropropyl)-4,4-dimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2138536-99-7
• EN300-1158237
• 3-(3-chloro-3,3-difluoropropyl)-4,4-dimethylcyclohexan-1-amine
• 3-(3-Chloro-3,3-difluoropropyl)-4,4-dimethylcyclohexan-1-amine

• Inchi： 1S/C11H20ClF2N/c1-10(2)5-4-9(15)7-8(10)3-6-11(12,13)14/h8-9H,3-7,15H2,1-2H3
• InChI Key： FWCBMONOWYBQNL-UHFFFAOYSA-N
• SMILES： ClC(CCC1CC(CCC1(C)C)N)(F)F

Computed Properties

• Exact Mass: 239.1252337g/mol
• Monoisotopic Mass: 239.1252337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-Chloro-3,3-difluoropropyl)-4,4-dimethylcyclohexan-1-amine

Introduction to 3-(3-Chloro-3,3-difluoropropyl)-4,4-dimethylcyclohexan-1-amine (CAS No. 2138536-99-7)

3-(3-Chloro-3,3-difluoropropyl)-4,4-dimethylcyclohexan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. With the CAS number 2138536-99-7, this molecule represents a fascinating example of how structural modifications can lead to novel bioactive entities. The compound features a cyclohexane backbone substituted with a chloro-substituted and difluoropropyl side chain, coupled with a secondary amine functionality at the 1-position. Such structural motifs are often explored in the development of new drug candidates, particularly those targeting complex biological pathways.

The significance of this compound lies in its potential applications in medicinal chemistry. The presence of both chloro and difluoro substituents introduces specific electronic and steric effects that can modulate the compound's interactions with biological targets. These substituents are known to enhance metabolic stability and binding affinity, making them valuable in drug design. Furthermore, the dimethyl-substituted cyclohexane ring contributes to conformational flexibility, which is crucial for optimizing pharmacokinetic properties such as solubility and bioavailability.

In recent years, there has been growing interest in the development of novel scaffolds that combine multiple pharmacophoric elements into a single molecular framework. 3-(3-Chloro-3,3-difluoropropyl)-4,4-dimethylcyclohexan-1-amine exemplifies this trend, as it integrates several key features that are highly desirable in drug discovery programs. The amine group at the 1-position provides a site for further derivatization, allowing chemists to explore a wide range of functionalizations. This versatility makes the compound a valuable building block for synthesizing more complex molecules with tailored biological activities.

From a synthetic perspective, the preparation of 3-(3-Chloro-3,3-difluoropropyl)-4,4-dimethylcyclohexan-1-amine involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the difluoropropyl group requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the cyclohexane core, demonstrating the importance of cutting-edge methodologies in accessing complex molecular architectures.

The pharmacological relevance of this compound has been explored in several preclinical studies. Researchers have investigated its potential as an intermediate in the synthesis of kinase inhibitors, which are critical targets in oncology research. The combination of chloro and difluoro substituents is particularly interesting because they can influence both lipophilicity and polarizability, parameters that are often optimized in drug design to achieve favorable pharmacokinetic profiles. Additionally, the rigid cyclohexane ring enhances binding specificity by restricting conformational freedom at key interaction sites within biological targets.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-(3-Chloro-3,3-difluoropropyl)-4,4-dimethylcyclohexan-1-amine for their biological potential. Molecular docking studies have revealed promising interactions with enzymes involved in inflammatory pathways, suggesting its utility in developing treatments for chronic diseases. These computational approaches complement traditional experimental methods by providing rapid assessments of molecular interactions, thereby accelerating the drug discovery process.

The role of fluorine atoms in medicinal chemistry cannot be overstated. The presence of fluorine at the 3-position of the propyl side chain introduces unique electronic properties that can enhance binding affinity and metabolic stability. This has been well-documented in numerous case studies where fluorinated compounds have demonstrated superior pharmacological profiles compared to their non-fluorinated counterparts. As such, 3-(3-Chloro-3,3-difluoropropyl)-4,4-dimethylcyclohexan-1-amine represents an important example of how fluorine chemistry can be leveraged to develop next-generation therapeutics.

In conclusion, 3-(3-Chloro-3,3-difluoropropyl)-4,4-dimethylcyclohexan-1-amine (CAS No. 2138536-99-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs targeting various therapeutic areas. As our understanding of structure-function relationships continues to evolve, compounds like this will play an increasingly important role in developing innovative treatments for human diseases.